Cas no 946235-97-8 (methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946235-97-8
• MF: C₁₃H₁₂FN₃O₃S
• MW: 309.316084861755
• CID: 6065703
• PubChem ID: 16883781
• Update Time: 2025-10-28

methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• 946235-97-8
• methyl N-(4-{[(3-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• methyl (4-(2-((3-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• AKOS024488511
• F5011-0058
• methyl N-[4-[2-(3-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• OSVKEPJHBHDQAU-UHFFFAOYSA-N

• Inchi： 1S/C13H12FN3O3S/c1-20-13(19)17-12-16-10(7-21-12)6-11(18)15-9-4-2-3-8(14)5-9/h2-5,7H,6H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key： OSVKEPJHBHDQAU-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC)=NC(=C1)CC(NC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 309.05834059g/mol
• Monoisotopic Mass: 309.05834059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Additional information on methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Compound CAS No. 946235-97-8: Methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

The compound with CAS No. 946235-97-8, known as methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry as active ingredients in drugs. The structure of this compound is characterized by a 1,3-thiazole ring system, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of a fluorophenyl group further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery due to their unique pharmacological properties. The methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate compound has been found to exhibit potent inhibitory effects on certain enzymes, making it a promising candidate for the development of new therapeutic agents. Researchers have also explored its potential as an agrochemical, particularly in controlling plant pathogens and pests.

The synthesis of methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate involves a series of carefully controlled reactions, including nucleophilic substitution and condensation processes. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, ensuring the compound's suitability for both research and industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various environmental conditions has been thoroughly investigated, with results indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of methyl N-(4-{(3-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate. These studies have provided insights into its electronic structure and interaction patterns with biological targets, further supporting its potential as a bioactive molecule.

In conclusion, the compound with CAS No. 946235-97-8 represents a valuable addition to the arsenal of specialized chemicals available for research and industrial use. Its unique chemical structure, coupled with its promising biological activity, positions it as a key player in the development of new drugs and agrochemicals. Continued research into its properties and applications is expected to unlock even greater potential for this versatile compound.